Cas no 4567-22-0 (2,2,5,5-tetramethylpyrrolidine)

• Product Name: 2,2,5,5-tetramethylpyrrolidine
• CAS No: 4567-22-0
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD01687714
• CID: 1519860
• PubChem ID: 78320
• Update Time: 2025-10-12

2,2,5,5-tetramethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2,2,5,5-tetramethylpyrrolidine
• pyrrolidine, 2,2,5,5-tetramethyl-
• SCHEMBL887146
• FMRWQLAJBBKXDM-UHFFFAOYSA-N
• EN300-2963552
• BRN 0103073
• DTXSID60196579
• 4567-22-0

• MDL： MFCD01687714
• Inchi： 1S/C8H17N/c1-7(2)5-6-8(3,4)9-7/h9H,5-6H2,1-4H3
• InChI Key： FMRWQLAJBBKXDM-UHFFFAOYSA-N
• SMILES： N1C(C)(C)CCC1(C)C

Computed Properties

• Exact Mass: 127.13621
• Monoisotopic Mass: 127.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Density: 0.8455 (estimate)
• Boiling Point: 196.06°C (rough estimate)
• Flash Point: 24.1°C
• Refractive Index: 1.4200 (estimate)
• PSA: 12.03

Additional information on 2,2,5,5-tetramethylpyrrolidine

Comprehensive Guide to 2,2,5,5-Tetramethylpyrrolidine (CAS No. 4567-22-0): Properties, Applications, and Industry Insights

2,2,5,5-Tetramethylpyrrolidine (CAS No. 4567-22-0) is a highly specialized organic compound with a unique structural framework, making it a valuable intermediate in synthetic chemistry and material science. Its tetrasubstituted pyrrolidine backbone offers exceptional steric hindrance, which is leveraged in catalysis, pharmaceutical research, and advanced polymer formulations. This article delves into its molecular characteristics, industrial relevance, and emerging trends aligned with sustainable chemistry and green synthesis—topics currently dominating scientific discourse.

The compound’s IUPAC name, 2,2,5,5-tetramethylpyrrolidine, reflects its symmetrical substitution pattern, while its CAS registry number (4567-22-0) ensures precise identification in global databases. Researchers frequently search for "pyrrolidine derivatives uses" or "tetramethylpyrrolidine synthesis," highlighting its role in nitrogen-containing heterocycles—a hotspot in drug discovery and agrochemical development. Its low volatility and stability under acidic conditions further elevate its utility in fine chemical manufacturing.

In the context of AI-driven drug discovery, 2,2,5,5-tetramethylpyrrolidine garners attention as a scaffold for bioactive molecule design. Computational studies often cite its conformational rigidity, which aids in molecular docking simulations. Additionally, its compatibility with transition-metal catalysts aligns with the growing demand for cross-coupling reactions in API production. Industry forums frequently query "how to purify 2,2,5,5-tetramethylpyrrolidine" or "safety data for CAS 4567-22-0," underscoring the need for accessible technical guidance.

From an environmental perspective, 2,2,5,5-tetramethylpyrrolidine is explored in CO2 capture technologies due to its amine functionality. This ties into broader searches like "sustainable amine solvents" or "non-toxic nitrogen bases." Its potential in photocatalysis and energy storage materials further positions it as a compound of interest in renewable energy research. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to characterize its purity, a detail frequently sought by quality control professionals.

On the commercial front, suppliers emphasize high-purity 2,2,5,5-tetramethylpyrrolidine for electronic-grade applications, particularly in semiconductor lithography. The compound’s compatibility with photoresist formulations answers niche queries like "pyrrolidines in microelectronics." Regulatory compliance, such as REACH certification for CAS 4567-22-0, is another critical consideration for global trade, often addressed in procurement discussions.

In summary, 2,2,5,5-tetramethylpyrrolidine (CAS No. 4567-22-0) bridges fundamental research and industrial innovation. Its versatility across pharmaceuticals, materials science, and green chemistry ensures sustained relevance. By addressing trending queries and integrating SEO-optimized keywords like "buy 2,2,5,5-tetramethylpyrrolidine" or "technical specifications of CAS 4567-22-0," this guide aims to serve as a definitive resource for chemists, procurement specialists, and sustainability advocates alike.